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Compound of Interest

Compound Name: U 101958

Cat. No.: B1215504 Get Quote

For researchers, scientists, and drug development professionals utilizing U-101958, a selective

dopamine D4 receptor ligand, adherence to proper disposal and safety protocols is paramount

to ensure a safe laboratory environment and regulatory compliance. This document provides a

comprehensive guide to the handling and disposal of U-101958, grounded in available safety

data and standard laboratory practices. U-101958 is intended for research use only and is not

for human or veterinary applications.

Immediate Safety and Handling Precautions
Before handling U-101958, it is crucial to consult the Safety Data Sheet (SDS) and follow all

institutional and regulatory guidelines for hazardous waste management.

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

Hand Protection: Chemical-resistant gloves are mandatory to prevent skin contact.

Respiratory Protection: In cases of handling the solid form where dust may be generated, a

NIOSH/MSHA or European Standard EN 149 approved respirator should be used.

Body Protection: A lab coat or other protective clothing should be worn to prevent skin

exposure.

Handling and Storage:
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Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.

Store in a tightly sealed container in a cool, dry place.

Eyewash stations and safety showers must be readily accessible in the handling area.

U-101958 Disposal Procedures
The disposal of U-101958 and its associated waste must be conducted in accordance with all

federal, state, and local regulations for chemical waste.

Step-by-Step Disposal Plan:

Waste Segregation: All materials contaminated with U-101958, including unused product,

solutions, and contaminated labware (e.g., pipette tips, vials, gloves), must be segregated

from general laboratory waste.

Waste Collection:

Solid Waste: Collect solid U-101958 waste and contaminated disposables in a designated,

clearly labeled, and sealed hazardous waste container.

Liquid Waste: Collect solutions containing U-101958 in a separate, leak-proof, and clearly

labeled hazardous waste container. The container must be compatible with the solvents

used.

Sharps: Any sharps, such as needles or razor blades, contaminated with U-101958 must

be disposed of in a designated sharps container for hazardous chemical waste.

Labeling: All waste containers must be accurately labeled with the words "Hazardous

Waste," the full chemical name "U-101958," and any other components of the waste mixture.

The hazards associated with the waste (e.g., "Toxic") should also be clearly indicated.

Storage of Waste: Store hazardous waste containers in a designated satellite accumulation

area within the laboratory. This area should be secure and away from general laboratory

traffic.
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Disposal Request: Once the waste container is full or ready for disposal, a pickup request

should be submitted to the institution's Environmental Health and Safety (EHS) department.

Do not attempt to dispose of U-101958 down the drain or in the regular trash.

Empty Containers: Empty U-101958 containers should be triple-rinsed with a suitable

solvent. The rinsate must be collected as hazardous waste. After rinsing and defacing the

label, the container can be disposed of as regular solid waste, in accordance with

institutional policies.

Quantitative Data Summary
Property Value Source

CAS Number 170856-57-2 (U-101958) PubChem

224170-09-6 (U-101958

Maleate)

MedKoo, Santa Cruz

Biotechnology, Sigma-Aldrich

Molecular Formula C21H29N3O PubChem

Molecular Weight 339.5 g/mol PubChem

Experimental Protocols
While specific experimental protocols involving U-101958 are proprietary to individual research

projects, the general handling procedures outlined in the safety section should be integrated

into any experimental workflow. All manipulations of U-101958, from initial weighing to the

preparation of solutions and administration in experimental models, must be conducted with the

specified personal protective equipment and in a controlled environment to minimize exposure.

Visualized Disposal Workflow
The following diagram illustrates the proper disposal workflow for U-101958 waste.
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Caption: Proper disposal workflow for U-101958 waste.

To cite this document: BenchChem. [Essential Safety and Disposal Guidance for U-101958].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1215504#u-101958-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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